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Chloro(chloromethyl)dimethylsilan

e

Cat. No.: B161097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chloro(chloromethyl)dimethylsilane, also known by synonyms such as

(Chloromethyl)dimethylchlorosilane and CMDMCS, is a versatile organosilicon compound with

the chemical formula C₃H₈Cl₂Si.[1] Its unique bifunctional nature, featuring both a reactive

chloromethyl group and a chlorosilyl group, makes it a valuable intermediate in a wide array of

chemical syntheses.[2] This compound serves as a critical building block in the production of

silicone polymers, silane coupling agents, and various functionalized silanes.[2] Its applications

span across materials science, organic synthesis, and the development of specialty chemicals

for industries including pharmaceuticals, electronics, and construction.[2]

Physicochemical Properties
The key quantitative data for Chloro(chloromethyl)dimethylsilane are summarized in the

table below for easy reference and comparison.
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Property Value

Molecular Weight 143.08 g/mol [1]

CAS Number 1719-57-9[1]

Molecular Formula C₃H₈Cl₂Si[1]

Density 1.086 g/mL at 25 °C

Boiling Point 114 °C at 752 mmHg

Melting Point < 0 °C[3]

Refractive Index n20/D 1.437

Flash Point 22 °C (71.6 °F) - closed cup

Vapor Pressure 25.6 mmHg at 25 °C[3]

Synthesis and Experimental Protocols
Chloro(chloromethyl)dimethylsilane can be synthesized through various methods, most

notably via the chlorination of chlorotrimethylsilane.

Experimental Protocol: Synthesis via Chlorination of
Chlorotrimethylsilane
This protocol is based on the chlorination of chlorotrimethylsilane using sulphuryl chloride with

a radical initiator.

Materials:

Chlorotrimethylsilane (27.2 g, 0.25 M)

Sulphuryl chloride (33.8 g, 0.25 M)

Benzoyl peroxide (initiator, 2 x 0.2 g)

500 mL two-necked flask
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Magnetic stirrer

Condenser

Heating mantle

Calcium chloride guard tube

Distillation apparatus

Procedure:

Set up the 500 mL two-necked flask with a magnetic stirrer, condenser, and a calcium

chloride guard tube to protect from atmospheric moisture.

Add chlorotrimethylsilane (27.2 g) and sulphuryl chloride (33.8 g) to the flask.

Heat the reaction mixture to reflux using the heating mantle.

Once refluxing, add benzoyl peroxide (0.2 g) to the solution. Add a second portion (0.2 g)

after a 2-hour interval.

Continue to heat the solution under reflux for an additional 10 hours.

After the reaction period, allow the mixture to cool to room temperature.

Assemble the distillation apparatus and carefully distill the reaction mixture.

Collect the fraction boiling at 114-116 °C, which is the desired product,

Chloro(chloromethyl)dimethylsilane. The reported yield for this method is approximately

43%. Unreacted chlorotrimethylsilane may be recovered at its boiling point of 57-58 °C.

Below is a diagram illustrating the logical workflow of the synthesis process.
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Synthesis Workflow of Chloro(chloromethyl)dimethylsilane

Reactants
Chlorotrimethylsilane

Sulphuryl Chloride

Reaction Vessel
(500 mL Flask)

Initiator
Benzoyl Peroxide

Reflux
(10 hours)

Heat

Distillation

Cool

Product
Chloro(chloromethyl)dimethylsilane

(b.p. 114-116 °C)

Byproduct
Unreacted Starting Material

Click to download full resolution via product page

Synthesis Workflow Diagram

Applications in Research and Development
Chloro(chloromethyl)dimethylsilane is a key reagent with diverse applications:

Silicone Polymer Synthesis: It is a fundamental precursor in preparing polydimethylsiloxane

and other silicone-based polymers. The chloromethyl group allows for further

functionalization, enabling the creation of materials with tailored properties.[1]
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Silane Coupling Agents: This compound is used to produce silane coupling agents that

enhance adhesion between organic polymers and inorganic substrates like glass and

metals.[2] This is crucial in the manufacturing of advanced composite materials for the

automotive and aerospace industries.

Surface Modification: Researchers utilize it to modify surfaces, imparting properties such as

hydrophobicity and improved chemical resistance. This is valuable for developing specialized

coatings and sealants.

Organic Synthesis Intermediate: The dual reactivity of the molecule makes it an important

intermediate for synthesizing a variety of organosilicon compounds used in pharmaceuticals

and agrochemicals.[2][4] For instance, it reacts with pyrrole derivatives to form novel

silylated heterocycles.[4]

Spectroscopic Data
The structural identity of Chloro(chloromethyl)dimethylsilane can be confirmed by Nuclear

Magnetic Resonance (NMR) spectroscopy.

¹H NMR: In a spectrum recorded in carbon tetrachloride (CCl₄), the following characteristic

chemical shifts are observed:

A singlet at approximately δ 0.55 ppm corresponding to the six protons of the two methyl

groups (-Si(CH₃)₂).[5]

A singlet at approximately δ 2.89 ppm corresponding to the two protons of the

chloromethyl group (-CH₂Cl).[5]

Safety and Handling
Chloro(chloromethyl)dimethylsilane is a hazardous chemical and must be handled with

appropriate safety precautions.

Hazards: It is a highly flammable liquid and vapor (H225). It is harmful if swallowed (H302)

and causes severe skin burns and eye damage (H314). The compound reacts violently with

water and is moisture-sensitive.[6]
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Precautionary Measures:

Keep away from heat, sparks, open flames, and other ignition sources.[7]

Wear protective gloves, protective clothing, eye protection, and face protection.[7]

Use only outdoors or in a well-ventilated area, preferably under a chemical fume hood.[7]

[6]

Store in a dry, cool, and well-ventilated place under an inert atmosphere (e.g., nitrogen).[6]

Keep the container tightly closed.[6]

First Aid:

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of

water for at least 15 minutes. Seek immediate medical attention.[6][8]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[7][8]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[7]

Inhalation: Remove the person from exposure to fresh air. If not breathing, give artificial

respiration. Seek medical attention.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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